Cas no 56886-66-9 (1-Naphthaleneacetic acid, 5-fluoro-)

• Product Name: 1-Naphthaleneacetic acid, 5-fluoro-
• CAS No: 56886-66-9
• MF: C₁₂H₉FO₂
• MW: 204.197067022324
• CID: 4936141
• Update Time: 2025-04-24

1-Naphthaleneacetic acid, 5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneacetic acid, 5-fluoro-
• 5-Fluoronaphthalene-1-acetic acid
• (5-fluoronaphthalen-1-yl)acetic acid
• 2-(5-fluoronaphthalen-1-yl)acetic acid

• Inchi： 1S/C12H9FO2/c13-11-6-2-4-9-8(7-12(14)15)3-1-5-10(9)11/h1-6H,7H2,(H,14,15)
• InChI Key： ADWOLTIUOGCRIZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C1=CC=CC=2CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3

Additional information on 1-Naphthaleneacetic acid, 5-fluoro-

Introduction to 1-Naphthaleneacetic acid, 5-fluoro- (CAS No. 56886-66-9): Applications and Recent Research Developments

1-Naphthaleneacetic acid, 5-fluoro-, identified by its Chemical Abstracts Service (CAS) number 56886-66-9, is a fluorinated derivative of naphthaleneacetic acid. This compound has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. The introduction of a fluorine atom at the 5-position of the naphthalene ring enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The fluorine atom in 1-Naphthaleneacetic acid, 5-fluoro- exerts a strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule to biological targets. This feature has been exploited in the design of novel therapeutic agents targeting various diseases, including cancer, inflammation, and metabolic disorders. Recent studies have highlighted the compound's potential as an intermediate in synthesizing bioactive molecules with enhanced efficacy and reduced toxicity compared to their non-fluorinated counterparts.

In the realm of oncology, 1-Naphthaleneacetic acid, 5-fluoro- has been investigated for its ability to inhibit specific enzymes involved in tumor growth and progression. For instance, research has demonstrated its potential in modulating the activity of tyrosine kinases, which are crucial in signal transduction pathways that drive cancer cell proliferation. The fluorinated aromatic ring interacts with these enzymes' active sites, leading to potent inhibition of their catalytic activity. This mechanism has been explored in preclinical models, where 1-Naphthaleneacetic acid, 5-fluoro- showed promising results in reducing tumor volume and delaying disease progression.

Beyond oncology, 1-Naphthaleneacetic acid, 5-fluoro- has been studied for its anti-inflammatory properties. Fluorinated derivatives of naphthaleneacetic acid have been shown to interact with nuclear factor kappa B (NF-κB) pathways, which are central regulators of inflammatory responses. By inhibiting NF-κB activation, this compound can reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Such effects make it a candidate for developing treatments for chronic inflammatory diseases like rheumatoid arthritis and atherosclerosis.

The synthesis of 1-Naphthaleneacetic acid, 5-fluoro- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include fluorination of naphthaleneacetic acid precursors using fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride). These methods often require specialized equipment and handling due to the reactivity and toxicity of the fluorinating agents involved. However, advancements in green chemistry have led to the development of more sustainable synthetic pathways, such as catalytic fluorination using transition metal complexes.

The pharmacokinetic properties of 1-Naphthaleneacetic acid, 5-fluoro- are another area of active research. The presence of the fluorine atom can influence metabolic stability and distribution within the body. Studies have shown that fluorinated compounds often exhibit longer half-lives due to reduced degradation by metabolic enzymes such as cytochrome P450 (CYP450). This extended bioavailability can be advantageous for therapeutic applications but also necessitates careful dosing regimens to avoid accumulation or adverse effects.

In conclusion,1-Naphthaleneacetic acid, 5-fluoro- (CAS No. 56886-66-9) represents a significant advancement in medicinal chemistry with diverse applications across multiple therapeutic areas. Its unique structural features and biological activities make it a promising candidate for further development into novel drugs targeting cancer, inflammation, and other diseases. Continued research into its synthesis, pharmacokinetics, and mechanisms of action will undoubtedly expand its utility in both academic and industrial settings.